Cas no 898459-42-2 (N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide)

• Product Name: N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide
• CAS No: 898459-42-2
• MF: C₂₂H₁₈N₂O₃S₂
• MW: 422.519922733307
• CID: 5485942
• Update Time: 2025-05-20

N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-(2-benzothiazolyl)phenyl]-3-(ethylsulfonyl)-
• N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

• Inchi： 1S/C22H18N2O3S2/c1-2-29(26,27)16-9-7-8-15(14-16)21(25)23-18-11-4-3-10-17(18)22-24-19-12-5-6-13-20(19)28-22/h3-14H,2H2,1H3,(H,23,25)
• InChI Key： OICSVOYXEPKAQQ-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC=C1C1=NC2=CC=CC=C2S1)(=O)C1=CC=CC(S(CC)(=O)=O)=C1

Additional information on N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide

Recent Advances in the Study of N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS: 898459-42-2)

The compound N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS: 898459-42-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its benzothiazole and ethanesulfonyl functional groups, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanism of action, and potential as a lead compound in drug development.

One of the key areas of research has been the synthesis and optimization of N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel synthetic route that improved the yield and purity of the compound. The researchers employed a multi-step process involving palladium-catalyzed cross-coupling reactions, which allowed for the efficient introduction of the ethanesulfonyl moiety. This advancement is critical for scaling up production for further preclinical and clinical studies.

In terms of biological activity, N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide has demonstrated potent inhibitory effects on specific protein kinases involved in inflammatory pathways. A recent in vitro study highlighted its ability to selectively inhibit the JAK-STAT signaling pathway, which is implicated in autoimmune diseases and certain cancers. The compound's IC50 values were found to be in the low micromolar range, suggesting its potential as a therapeutic agent for conditions such as rheumatoid arthritis and myeloproliferative disorders.

Further investigations into the pharmacokinetic properties of N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide have revealed favorable absorption and distribution profiles. A preclinical study conducted in rodent models indicated good oral bioavailability and sustained plasma concentrations over 24 hours. These findings support the compound's suitability for oral administration, a key consideration in drug development.

Despite these promising results, challenges remain in the development of N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide as a therapeutic agent. Issues such as potential off-target effects and metabolic stability need to be addressed in future studies. Researchers are currently exploring structural modifications to enhance selectivity and reduce toxicity, with preliminary data suggesting that minor alterations to the benzothiazole ring could improve these properties.

In conclusion, N-2-(1,3-benzothiazol-2-yl)phenyl-3-(ethanesulfonyl)benzamide (CAS: 898459-42-2) represents a promising candidate for further drug development. Its unique chemical structure and potent biological activity make it a valuable subject of ongoing research. Future studies should focus on optimizing its pharmacological profile and advancing it through the drug development pipeline.